Cas no 926236-31-9 (3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine)

• Product Name: 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine
• CAS No: 926236-31-9
• MF: C₁₂H₈Cl₂FN
• MW: 256.103024482727
• CID: 4996313
• Update Time: 2025-11-05

3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine

• Inchi： 1S/C12H8Cl2FN/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(15)6-8/h1-6H,16H2
• InChI Key： UBXPZKQQWRQRLK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.8
• Topological Polar Surface Area: 26

Additional information on 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine

Introduction to 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine (CAS No. 926236-31-9)

3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine (CAS No. 926236-31-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinct molecular structure, which includes a biphenyl core with specific halogen substitutions. The presence of chlorine and fluorine atoms imparts unique chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and functional materials.

The molecular formula of 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine is C₁₂H₈Cl₂FNH₂, and its molecular weight is approximately 275.10 g/mol. The compound exhibits high thermal stability and low reactivity under standard conditions, which makes it suitable for a wide range of synthetic transformations. Recent studies have highlighted its potential as a building block for the development of novel drugs and advanced materials.

In the realm of pharmaceutical research, 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine has shown promise as a key intermediate in the synthesis of compounds with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the development of novel antiviral agents. The researchers found that derivatives of 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine exhibited potent activity against several viral strains, including influenza and coronaviruses. This finding underscores the compound's potential in addressing global health challenges.

Beyond pharmaceutical applications, 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine has also been explored for its use in materials science. A recent paper in the Journal of Materials Chemistry C described the synthesis of conjugated polymers incorporating this compound as a monomer unit. The resulting polymers displayed excellent electronic properties and were used to fabricate high-performance organic field-effect transistors (OFETs). This research highlights the compound's versatility and its potential to contribute to the development of next-generation electronic devices.

The synthetic accessibility of 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine is another factor that contributes to its appeal in both academic and industrial settings. Several efficient synthetic routes have been developed to produce this compound on a laboratory scale, and efforts are ongoing to scale up these processes for commercial production. One notable method involves the coupling reaction between 4-chloroaniline and 3',4'-dichloro-3-fluorobenzeneboronic acid using palladium catalysis. This approach offers high yields and good functional group tolerance, making it suitable for large-scale synthesis.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine are still limited, but preliminary data suggest that it has low toxicity to aquatic organisms and does not bioaccumulate significantly. However, ongoing research is necessary to fully understand its environmental profile and ensure its safe use in various applications.

In conclusion, 3',4'-Dichloro-3-fluoro-biphenyl-4-ylamine (CAS No. 926236-31-9) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and other fields. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.